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Compound of Interest

Compound Name:
2H-Pyran-2-one, 4-hydroxy-6-

(trifluoromethyl)-

CAS No.: 387866-40-2

Cat. No.: B3264196

Get Quote

Chemical Identity & Hazard Profile
Before initiating disposal, you must verify the chemical state and understand its specific

hazards. This compound is an acidic enol with a trifluoromethyl group, making it chemically

distinct from non-fluorinated pyrones.

physicochemical Properties Table
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Property Data Relevance to Disposal

Chemical Name

4-Hydroxy-6-

(trifluoromethyl)-2H-pyran-2-

one

Primary Identifier

Synonyms
Trifluorotriacetic acid lactone

(TAL-f3)
Research Identifier

Molecular Formula C₆H₃F₃O₃
Fluorine content dictates

incineration method

Physical State White Solid (Powder/Crystals)
Requires solid waste

segregation

Melting Point 135–138 °C
Stable solid at room

temperature

Acidity (pKa) Acidic (estimated pKa < 4.[1]9)
Incompatible with strong bases

(exothermic neutralization)

Reactivity
Electrophilic; reacts with

amines/nucleophiles

Segregate from amine waste

streams

Critical Hazards
Inhalation/Contact: Causes skin, eye, and respiratory irritation.

Combustion: Burning this compound releases Hydrogen Fluoride (HF) and fluorinated

carbon gases. Standard low-temperature incineration is prohibited.

Chemical Incompatibility: Reacts vigorously with strong oxidizers and strong bases.

Pre-Disposal Handling & Segregation
Proper segregation is the single most effective step in preventing laboratory accidents during

waste consolidation.
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Do NOT mix with Non-Halogenated Solvents: Keep separate from acetone, ethanol, or

methanol waste streams unless they are explicitly designated for halogenated disposal.

Do NOT mix with Strong Bases: Avoid mixing with hydroxide solutions (NaOH, KOH) or

amine-rich waste, as this can trigger heat generation or ring-opening reactions.

Isolate from Oxidizers: Keep away from nitrates, perchlorates, and peroxides.

Container Specifications
Solid Waste: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable

but HDPE is preferred to prevent breakage.

Liquid Waste (if dissolved): Use an HDPE or fluorinated carboy. Ensure the cap is vented if

there is any risk of ongoing reaction (though unlikely if pure).

Labeling Requirements
The waste container must be clearly labeled with the following:

Full Chemical Name: 2H-Pyran-2-one, 4-hydroxy-6-(trifluoromethyl)-[1]

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Acidic

Critical Note: "CONTAINS ORGANIC FLUORINE - REQUIRES FLUE GAS SCRUBBING"

Disposal Workflow (Decision Logic)
The following diagram illustrates the decision matrix for disposing of this compound in various

states.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3264196/docs?utm_src=pdf-body#comprehensive-disposal-guide-2h-pyran-2-one-4-hydroxy-6-trifluoromethyl
https://mdpi-res.com/bookfiles/book/9882/Recent_Developments_in_the_Synthesis_and_Functionalization_of_Nitrogen_Heterocycles.pdf?v=1750381751
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3264196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
4-OH-6-CF3-2-Pyrone

Determine Physical State

Solid / Powder

Pure Compound

Dissolved in Solvent

Reaction Mixture

Pack in HDPE Jar
(Double Bagged)

Identify Solvent Type

High-Temperature Incineration
(with HF Scrubbing)

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, DMSO)

Add to Halogenated
Organic Waste Stream

*Do Not Mix*
Mark as 'Contains Fluorine'
Segregate as Halogenated

Click to download full resolution via product page

Caption: Decision logic for segregating solid vs. liquid waste streams to ensure proper

incineration.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Surplus)

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask or work in a fume

hood if the powder is fine.

Container: Select a clean, dry HDPE screw-top container.

Transfer: Carefully transfer the solid into the container. Do not fill more than 80% capacity.

Secondary Containment: Place the HDPE container inside a clear plastic zip-lock bag

(double containment).

Tagging: Attach a hazardous waste tag. Explicitly write: "Solid Organic Fluorine Compound.

High BTU Incineration Required."

Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) hazardous waste

collection point.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Classification: Even if dissolved in a non-halogenated solvent (like Methanol), the presence

of the trifluoromethyl group reclassifies the entire solution as Halogenated Organic Waste.

Consolidation: Pour into the "Halogenated Solvents" carboy.

Documentation: Log the addition on the carboy's inventory sheet, specifying the approximate

mass of the fluorinated pyrone added.

Why? Waste vendors need to know the fluorine content to adjust their incinerator feed

rates to prevent scrubber overload.

Scenario C: Spill Cleanup
Isolate: Evacuate the immediate area and post a "Do Not Enter" sign.

PPE: Double nitrile gloves, goggles, and shoe covers.
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Neutralize/Absorb:

For Solids: Cover with wet paper towels to prevent dust, then scoop into a bag.

For Liquids: Absorb with vermiculite or a commercial organic spill pad.

Clean Surface: Wipe the area with a mild soap solution (alkaline soap helps neutralize trace

acidity).

Disposal: Place all cleanup materials (gloves, pads, scoops) into a hazardous waste bag

labeled "Contaminated Debris - Fluorinated."

Scientific Rationale for High-Temperature
Incineration
Standard incineration operates at temperatures sufficient to burn hydrocarbons (~850°C).

However, the Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry (approx.

485 kJ/mol).

Risk of Incomplete Combustion: At lower temperatures, fluorinated compounds may not fully

mineralize, potentially forming toxic fluorinated byproducts or escaping as fugitive emissions.

HF Formation: Complete combustion converts the fluorine content into Hydrogen Fluoride

(HF).

Requirement: The waste must be sent to a facility equipped with flue gas scrubbers (typically

using calcium carbonate or sodium hydroxide) to capture the HF gas before it is released

into the atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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